Cas no 1805583-96-3 (2-Bromo-6-(difluoromethoxy)benzotrifluoride)

2-Bromo-6-(difluoromethoxy)benzotrifluoride structure
1805583-96-3 structure
Product Name:2-Bromo-6-(difluoromethoxy)benzotrifluoride
CAS No:1805583-96-3
MF:C8H4BrF5O
MW:291.01277923584
CID:4706985
Update Time:2023-08-15

2-Bromo-6-(difluoromethoxy)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-(difluoromethoxy)benzotrifluoride
    • Inchi: 1S/C8H4BrF5O/c9-4-2-1-3-5(15-7(10)11)6(4)8(12,13)14/h1-3,7H
    • InChI Key: IRUBJZPVGCBSRN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1C(F)(F)F)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Topological Polar Surface Area: 9.2
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